3-(Furan-2-yl)-3-(2-methoxyphenyl)propan-1-amine

• IUPAC Name: 3-(furan-2-yl)-3-(2-methoxyphenyl)propan-1-amine
• InChI: InChI=1S/C14H17NO2/c1-16-13-6-3-2-5-11(13)12(8-9-15)14-7-4-10-17-14/h2-7,10,12H,8-9,15H2,1H3
• InChI Key: OTDIXAAZRDFVIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CCN)C2=CC=CO2
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

3-(Furan-2-yl)-3-(2-methoxyphenyl)propan-1-amine, also known as 2-FMPP, is an organic compound with a molecular formula of C10H13NO2. It is a derivative of phenethylamine, a class of compounds which are widely studied in the scientific community due to their potential applications in medicine, biochemistry, and pharmacology. In particular, 2-FMPP has been studied for its potential use in the synthesis of other compounds, as well as its potential biochemical and physiological effects.

Scientific Research Applications

Organosilicon Synthesis

A method for synthesizing isocyanates, including those of the furan series, involves silylation of starting amines followed by phosgenation. This approach yields known and unknown isocyanates, demonstrating the compound's role in synthesizing furan derivatives with potential applications in various chemical industries (Lebedev et al., 2006).

Photochemical Synthesis of Oxadiazoles

A photochemical methodology facilitates the synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, utilizing irradiation in methanol with ammonia or primary/secondary aliphatic amines. This process highlights the compound's utility in creating oxadiazole derivatives with potential significance in pharmaceutical and material sciences (Buscemi et al., 2001).

Aza-Piancatelli Rearrangement

The furan-2-yl(phenyl)methanol undergoes a smooth aza-Piancatelli rearrangement in the presence of aryl amines, catalyzed by phosphomolybdic acid. This process yields trans-4,5-disubstituted cyclopentenone derivatives, demonstrating the compound's application in organic synthesis for creating complex molecular structures (Reddy et al., 2012).

Silicon Complex Synthesis

2-Furancarbinol reacts with various chlorosilanes to produce (furan-2-yl)methoxy silicon complexes, showcasing the role of the furan compound in developing organosilicon materials with potential applications in catalysis, materials science, and polymer chemistry (Singh et al., 2013).

Photophysical Properties

The study of the photophysical properties of chalcone derivatives, including those with furan-2-yl groups, in various solvents reveals insights into intramolecular charge transfer interactions. This research underscores the compound's significance in the development of optical materials and sensors (Kumari et al., 2017).